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Compound of Interest

Compound Name: 2-Hydrazinobenzothiazole

Cat. No.: B1674376

A Comprehensive Technical Guide to 2-
Hydrazinobenzothiazole

An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 2-hydrazinobenzothiazole, a versatile
heterocyclic compound. It serves as a critical building block in the synthesis of various
biologically active molecules, making it a compound of significant interest in medicinal
chemistry, agricultural science, and material science. This document outlines its chemical
registry information, physicochemical properties, detailed synthesis protocols, and key
applications, with a focus on its role in drug development.

Registry Information and Physicochemical
Properties

2-Hydrazinobenzothiazole is a solid, crystalline powder, typically white to light orange in
color[1][2]. Its core structure features a bicyclic benzothiazole ring system bonded to a
hydrazine group[3]. This unique combination of functional groups makes it a valuable
intermediate for further chemical modifications[4].

Table 1: Chemical Identifiers and Registry Numbers
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Identifier Value Reference

CAS Number 615-21-4 [11[21[51061[7181[e]
EC Number 210-416-6 [5][6][8]

MDL Number MFCD00041849 [2][61[8]

PubChem Substance 1D 24883194 [6]1[8]

Reaxys Registry Number 5061

UNSPSC Code 12352100 [2]6]

| FDA UNII | JS4DO3CU7W |[2] |

Table 2: Physicochemical and Spectral Data

Property Value Reference
Molecular Formula C7H7Ns3S [1][2][5][6]1[ 78]
Molecular Weight 165.22 g/mol (1121516171181

Physical Form

Solid, powder to crystal

[1](2][5]8]

Melting Point

198-202 °C

[1]i2]e]e]

Boiling Point (Predicted)

325.8-352.4°C

[1](21[5]

Density (Estimate)

1.24 - 1.35 g/cm3

[1](21(€]

pKa (Predicted)

2.81+0.20

[1](2]

InChl Key

JYSUYJCLUODSLN-
UHFFFAOYSA-N

[1]i2]6]8]

| SMILES String | NNc1nc2cccece2sl [[6][8] |

Synthesis and Experimental Protocols
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The synthesis of 2-hydrazinobenzothiazole and its derivatives can be achieved through
several routes. The most common methods involve the nucleophilic substitution of a leaving
group at the 2-position of the benzothiazole ring with hydrazine.

A widely cited method involves the reaction of 2-mercaptobenzothiazole with hydrazine
hydrate. This protocol is noted for its efficiency and straightforward procedure.

Experimental Protocol:

A mixture of 2-mercaptobenzothiazole and an excess of 80% hydrazine hydrate is prepared
in a suitable solvent, such as ethanol[3][10].

e The reaction mixture is heated under reflux for a specified period[3].

e The progress of the reaction can be monitored using techniques like Thin Layer
Chromatography (TLC).

» Upon completion, the mixture is cooled, often in an ice bath, to facilitate the precipitation of
the product[10].

e The resulting solid is collected by filtration, washed with cold water and/or ethanol to remove
impurities, and then purified by recrystallization from a suitable solvent like ethanol[10].
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Caption: General workflow for the synthesis of 2-hydrazinobenzothiazole.
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2-Hydrazinobenzothiazole is a valuable precursor for creating a library of derivatives. For

instance, N'-substituted monohydrazides of dicarboxylic acids can be prepared by reacting it

with anhydrides.

Experimental Protocol:

Dissolve 2-hydrazinobenzothiazole (e.g., 0.020 mol) in heated 96% ethanol (e.g., 150 cm?)
[11].

Remove the heat source and add the corresponding dicarboxylic acid anhydride (0.020 mol)
in small portions while stirring[11].

Crystallization of the product typically begins within 2-3 minutes[11].

After cooling the mixture to room temperature (approx. 20 °C), collect the product using a
Buchner funnel[11].

Wash the collected solid under suction with water and then with ethanol to remove residual
reactants[11].

Applications and Biological Activity

The unique chemical structure of 2-hydrazinobenzothiazole makes it a versatile intermediate

in several fields.

Pharmaceutical Development: It is a key building block in the synthesis of novel therapeutic
agents. Derivatives have shown significant potential as anticancer agents by targeting
enzymes like lactate dehydrogenase (LDH) or exhibiting antiproliferative activity against
various human cancer cell lines, including breast cancer (MCF-7) and pancreatic
adenocarcinoma (Capan-1)[4][10][12].

Agricultural Chemicals: The compound is used to formulate agrochemicals, including
effective fungicides and herbicides for crop protection[4].

Analytical Chemistry: It is employed in analytical methods, such as for the detection of heavy
metals and in spectrophotometric analysis[4][13].
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+ Material Science: 2-Hydrazinobenzothiazole can be incorporated into polymers to enhance
their thermal stability and mechanical properties[4].

The biological activity of its derivatives is a major focus of current research. Studies have
demonstrated that modifications to the hydrazine group can lead to compounds with potent and
selective biological effects, including antibacterial and anticancer properties[10][12].
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Caption: Logical flow from 2-hydrazinobenzothiazole to its applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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